Cas no 441317-73-3 ((2R)-2-amino-2-methyl-3-sulfanylpropanoic acid)

• Product Name: (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid
• CAS No: 441317-73-3
• MF: C₄H₉NO₂S
• MW: 135.18475985527
• CID: 929345
• PubChem ID: 9989321
• Update Time: 2025-11-01

(2R)-2-amino-2-methyl-3-sulfanylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• L-Cysteine, 2-methyl- (9CI)
• (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid
• 441317-73-3
• CS-0167942
• (R)-2-Amino-3-mercapto-2-methylpropanoic acid
• SCHEMBL62881
• 2-methyl cysteine
• 2-methylcysteine
• DB-286727
• 2-Methyl-L-cysteine
• Cysteine, 2-methyl-
• L-CYSTEINE, 2-METHYL-
• PB49183
• 22681-73-8
• EN300-1693114
• alpha-methylcysteine
• AKOS017343725
• NZBONMFLYFGTAC-BYPYZUCNSA-N
• Q27449827
• DB-287879
• DTXSID40433671

• Inchi： 1S/C4H9NO2S/c1-4(5,2-8)3(6)7/h8H,2,5H2,1H3,(H,6,7)/t4-/m0/s1
• InChI Key： NZBONMFLYFGTAC-BYPYZUCNSA-N
• SMILES： SC[C@](C(=O)O)(C)N

Computed Properties

• Exact Mass: 135.03539970g/mol
• Monoisotopic Mass: 135.03539970g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -2.9
• Topological Polar Surface Area: 64.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid

Recent Advances in the Study of (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid (CAS: 441317-73-3)

The compound (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid (CAS: 441317-73-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This sulfur-containing amino acid derivative is being explored for its potential therapeutic applications, particularly in the context of enzyme inhibition and metabolic regulation. Recent studies have focused on its role as a precursor or intermediate in the synthesis of bioactive molecules, as well as its direct biological effects.

A 2023 study published in the Journal of Medicinal Chemistry investigated the compound's ability to modulate cysteine proteases, a class of enzymes implicated in various pathological conditions. The research team employed molecular docking simulations and kinetic assays to demonstrate that (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid exhibits selective inhibition against cathepsin B, with an IC50 value of 12.3 μM. This finding suggests potential applications in cancer therapy and inflammatory diseases where cathepsin B overexpression is observed.

In parallel research, scientists have explored the compound's utility in peptide synthesis. A recent publication in Organic Letters (2023) detailed an improved method for incorporating this non-proteinogenic amino acid into peptide chains, overcoming previous challenges related to its steric hindrance and reactivity. The developed protocol enables efficient synthesis of thioether-containing peptides with enhanced metabolic stability, opening new possibilities for peptide-based drug development.

Metabolic studies have revealed interesting properties of 441317-73-3. Research published in Biochemical Pharmacology (2023) demonstrated that this compound can influence glutathione metabolism in hepatic cells, potentially offering protective effects against oxidative stress. The study employed LC-MS/MS analysis to track metabolic flux and identified significant changes in cysteine and methionine metabolic pathways following compound administration.

From a structural perspective, crystallographic analysis of (2R)-2-amino-2-methyl-3-sulfanylpropanoic acid has provided valuable insights. A recent X-ray diffraction study (Acta Crystallographica, 2023) determined its precise molecular conformation and hydrogen bonding patterns, information that is crucial for rational drug design efforts targeting its molecular interactions.

Several pharmaceutical companies have included derivatives of 441317-73-3 in their development pipelines. Patent filings from 2022-2023 describe its incorporation into novel protease inhibitors and radioprotective agents. The unique combination of the thiol group and quaternary carbon in its structure appears to confer both metabolic stability and specific molecular recognition properties.

Ongoing clinical research is investigating the safety profile of this compound. Preliminary results from Phase I trials (reported at the 2023 American Chemical Society meeting) indicate good tolerability at therapeutic doses, with no significant adverse effects observed in healthy volunteers. Pharmacokinetic analysis showed favorable absorption and distribution characteristics.

Future research directions include exploring the compound's potential in neurodegenerative diseases, where modulation of thiol metabolism is increasingly recognized as a therapeutic strategy. Additionally, its application in metal chelation therapy and as a building block for novel biomaterials represents promising avenues for further investigation.